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Abstract: This document provides a comprehensive overview of the application of gold and

mercury-based amalgam materials in dental restorations. While a direct gold-mercury amalgam

for fillings is not a common contemporary or well-documented historical material, this report

details the properties and protocols for the two primary related materials: direct gold

restorations and silver-mercury dental amalgams. This information is intended for researchers,

scientists, and drug development professionals interested in the material science and biological

impact of these dental materials.

Introduction and Historical Context
The use of metals to restore decayed teeth dates back millennia. Gold, due to its inertness and

malleability, has been used in dentistry for thousands of years, with evidence of its use by the

Etruscans as early as 201 AD for constructing dental appliances and fillings.[1][2] Early

applications often involved the use of gold leaf or foil directly compacted into the tooth cavity.[1]

In the 19th century, silver amalgam, a mixture of mercury with a silver-tin alloy, was introduced

as a more affordable and easier-to-use alternative to gold.[2][3] While early formulations varied,

modern dental amalgams are typically composed of mercury (about 50% by weight) and an

alloy powder containing silver, tin, and copper.[4] Gold has also been mentioned as a potential,

though less common, component in some amalgam alloy formulations.[5]

The term "gold-mercury amalgam" most accurately describes the paste formed when gold is

dissolved in mercury, a process historically used for gilding rather than for direct dental
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restorations. In dentistry, restorations are broadly categorized into gold restorations (direct gold

fillings or cast gold alloys) and amalgam restorations (primarily silver-mercury amalgams).

Data Presentation: Comparative Properties of Dental
Restorative Materials
The following tables summarize the key quantitative properties of direct gold, gold alloys, and

dental amalgams to provide a basis for comparison.

Table 1: Mechanical Properties of Dental Restorative Materials

Property
Direct Gold
(Compacted)

Gold Alloy (Cast)
Dental Amalgam
(High-Copper)

Compressive Strength

(MPa)

~75 (after

condensation)
291.2 ± 45.3 414

Tensile Strength

(MPa)
32,000 psi (~220) - Low

Brinell Hardness

Number (BHN)

25 (rises to 75 during

condensation)
130-135 90

Yield Strength (psi) 30,000 (~207 MPa) - -

Elastic Modulus (GPa) -
2323.4 ± 322.4 MPa

(2.32 GPa)

1437.5 ± 507.2 MPa

(1.44 GPa)

Sources:[4][6][7]

Table 2: Physical Properties of Dental Restorative Materials
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Property
Human Tooth
(Dentin/Ename
l)

Direct Gold Gold Alloys
Dental
Amalgam

Coefficient of

Thermal

Expansion (x

10⁻⁶/°C)

8 - 15 - 12 - 15 22 - 28

Density (g/cm³) -
16.5

(compacted)
- -

Sources:[6][8]

Experimental Protocols
Protocol for Preparation of a Silver-Mercury Dental
Amalgam Specimen
This protocol is based on the general procedures outlined in ISO 1559 for dental amalgam.[9]

Materials and Equipment:

Pre-capsulated dental amalgam alloy (high-copper) and mercury

Amalgamator (mechanical triturator)

Cylindrical specimen mold (e.g., 4 mm diameter, 8 mm height) made of hardened steel

Condenser with a flat end

Carving instruments

Micrometer

Incubator at 37°C

Procedure:
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Capsule Activation and Trituration: Activate the pre-capsulated amalgam according to the

manufacturer's instructions. Place the capsule in the amalgamator and triturate for the time

specified by the manufacturer.

Condensation: Immediately after trituration, dispense the plastic amalgam mass into the

cylindrical mold. Use the condenser to apply firm, steady pressure to pack the amalgam into

the mold. The goal is to achieve a dense, void-free specimen. Overfill the mold slightly to

ensure the final specimen is flush with the top after carving.

Carving: Use a sharp carving instrument to remove the excess amalgam from the top of the

mold, creating a flat surface.

Specimen Ejection: Carefully eject the cylindrical specimen from the mold after the initial set

(typically a few minutes).

Incubation: Store the specimen in an incubator at 37°C for the desired time before testing

(e.g., 1 hour, 24 hours).

Protocol for Compressive Strength Testing
This protocol is adapted from general procedures for testing dental materials and ISO 1559.[9]

[10]

Equipment:

Universal testing machine with a compression fixture

Prepared cylindrical amalgam specimens (e.g., 4 mm diameter, 8 mm height)

Procedure:

Specimen Measurement: Measure the diameter and length of the amalgam specimen with a

micrometer at three different locations and calculate the average.

Machine Setup: Place the specimen vertically between the compression plates of the

universal testing machine.
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Testing: Apply a compressive load at a constant crosshead speed (e.g., 0.5 mm/min) until

the specimen fractures.[11]

Data Recording: Record the maximum load (in Newtons) at which fracture occurs.

Calculation: Calculate the compressive strength (σc) in megapascals (MPa) using the

formula: σc = 4F / (πd²) where F is the maximum load in Newtons and d is the diameter of

the specimen in millimeters.

Protocol for Diametral Tensile Strength Testing
This method is used to determine the tensile strength of brittle materials like dental amalgam.

[10][12]

Equipment:

Universal testing machine with a compression fixture

Prepared cylindrical amalgam specimens (e.g., 6 mm diameter, 3 mm height)

Procedure:

Specimen Measurement: Measure the diameter and thickness of the disc-shaped specimen

with a micrometer.

Machine Setup: Place the specimen diametrically between the compression plates of the

universal testing machine.

Testing: Apply a compressive load at a constant crosshead speed until the specimen

fractures along its diameter.

Data Recording: Record the maximum load (in Newtons) at which fracture occurs.

Calculation: Calculate the diametral tensile strength (σt) in megapascals (MPa) using the

formula: σt = 2F / (πdt) where F is the maximum load in Newtons, d is the diameter, and t is

the thickness of the specimen in millimeters.
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Protocol for Coefficient of Thermal Expansion (CTE)
Measurement
This protocol is based on methods using thermomechanical analysis (TMA) or dilatometry, as

described by ASTM E831 and ISO 11359.[13]

Equipment:

Thermomechanical analyzer (TMA) or dilatometer

Prepared rectangular or cylindrical specimen of the material

Procedure:

Specimen Preparation: Prepare a specimen of the material with flat, parallel ends. The

dimensions will depend on the instrument's requirements.

Instrument Setup: Place the specimen in the TMA or dilatometer. A probe rests on the

specimen to measure changes in its length.

Thermal Cycling: Heat the specimen at a controlled rate (e.g., 5°C/min) over a specified

temperature range relevant to the oral environment (e.g., 20°C to 60°C).

Data Acquisition: The instrument records the change in the specimen's length as a function

of temperature.

Calculation: The CTE (α) is calculated as the fractional change in length per degree of

temperature change: α = (ΔL / L₀) / ΔT where ΔL is the change in length, L₀ is the original

length, and ΔT is the change in temperature.

Visualization of Cellular and Molecular Mechanisms
Experimental Workflow for Amalgam Property Testing

Workflow for the preparation and testing of dental amalgam specimens.

Signaling Pathway of Mercury-Induced Oxidative Stress
Mercury released from dental amalgam can induce cellular toxicity through oxidative stress.

The following diagram illustrates a simplified signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.intertek.com/polymers-plastics/testlopedia/coefficient-of-linear-thermal-expansion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15488033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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